Cas no 23723-30-0 (3-Pyridinecarboxylicacid, 5-chloro-, 3-pyridinylmethyl ester)

3-Pyridinecarboxylicacid, 5-chloro-, 3-pyridinylmethyl ester structure
23723-30-0 structure
Product Name:3-Pyridinecarboxylicacid, 5-chloro-, 3-pyridinylmethyl ester
CAS No:23723-30-0
MF:C12H9ClN2O2
MW:248.665061712265
CID:262027
PubChem ID:211897
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 5-chloro-, 3-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 5-chloro-, 3-pyridinylmethyl ester
    • pyridin-3-ylmethyl 5-chloropyridine-3-carboxylate
    • 3-Pyridylmethyl 5-chloronicotinate
    • BRN 0481404
    • 23723-30-0
    • 3-Pyridinecarboxylic acid, 5-chloro-, 3-pyridinylmethyl ester
    • DTXSID80178392
    • Pyridinemethanol, 5-chloronicotinate (ester)
    • Inchi: 1S/C12H9ClN2O2/c13-11-4-10(6-15-7-11)12(16)17-8-9-2-1-3-14-5-9/h1-7H,8H2
    • InChI Key: XOOJNWDAXVCRLA-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(=C1)C(=O)OCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 248.03537
  • Monoisotopic Mass: 248.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08
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